[2-(Morpholin-4-yl)ethoxy]benzene-4-sulfonyl chloride

• Molecular Formula: C12H16ClNO4S
• Molecular Weight: 305.78 g/mol
• IUPAC Name: 4-(2-morpholin-4-ylethoxy)benzenesulfonyl chloride
• InChI: InChI=1S/C12H16ClNO4S/c13-19(15,16)12-3-1-11(2-4-12)18-10-7-14-5-8-17-9-6-14/h1-4H,5-10H2
• InChI Key: DHQUTASGBCIWPR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC2=CC=C(C=C2)S(=O)(=O)Cl

Description

[2-(Morpholin-4-yl)ethoxy]benzene-4-sulfonyl chloride is a useful research compound. Its molecular formula is C12H16ClNO4S and its molecular weight is 305.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

[2-(Morpholin-4-yl)ethoxy]benzene-4-sulfonyl chloride was prepared using N-(2-phenoxyethyl) morpholine by similar reaction described above. For example, 7.2 g of N-(2-phenoxyethyl)morpholine HCl salt was resuspended in 20 ml of dichloromethane and 7 ml of chlorosulfonic acid was slowly introduced with cooling by ice-jacket. The reaction mixture was stirred at 0° C. for 2 hr, then, at room temperature overnight. Dichloromethane (350 ml) was added to the reaction mixture and excess chlorosulfonic acid was destroyed by adding icy water(about 100 g). Aqueous layer was adjusted to pH 8.5 by concentrated sodium carbonate solution with cooling by ice. Dichloromethane was dried over anhydrous magnesium sulfate and evaporated under reduced pressure to give 8.1 g of [2-(morpholin-4-yl)ethoxy]benzene-4-sulfonyl chloride. M.P. 48-50° C.